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Compound of Interest

Compound Name: Methyl 3-amino-6-chloropicolinate

CAS No.: 866807-26-3

Cat. No.: B1428658

Get Quote

Introduction & Scope
Methyl 3-amino-6-chloropicolinate (CAS: 866807-26-3) is a critical heterocyclic building

block, primarily utilized in the synthesis of next-generation auxin herbicides (e.g., Halauxifen-

methyl) and pharmaceutical candidates.[1] Its structural integrity—defined by the 2-carboxylate

ester, 3-amino group, and 6-chloro substitution—dictates the efficacy of downstream coupling

reactions.[1]

This guide provides a validated analytical framework for researchers to assess the purity,

identity, and stability of this intermediate.[1] Unlike generic protocols, this document addresses

the specific challenges posed by the molecule's amphoteric nature (basic amine, hydrolyzable

ester) and halogenated motif.[1]

Core Chemical Identity[1]
IUPAC Name: Methyl 3-amino-6-chloropyridine-2-carboxylate[1][2]
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Molecular Formula: C

H

ClN

O

[1][3]

Molecular Weight: 186.59 g/mol [1]

Appearance: Light yellow to yellow solid[2]

Solubility: Soluble in DMSO, Methanol, Ethyl Acetate; limited solubility in water.[1]

Critical Quality Attributes (CQAs) & Analytical
Strategy
The analysis of Methyl 3-amino-6-chloropicolinate requires a multi-modal approach to

ensure "fitness for use" in organic synthesis.

Attribute Analytical Risk Recommended Method

Assay/Purity

The free amine can cause

peak tailing on standard silica

columns.[1]

HPLC-UV (Acidic Mobile

Phase)

Impurity: Hydrolysis

The methyl ester is susceptible

to hydrolysis, yielding the Acid

form (3-amino-6-chloropicolinic

acid).[1]

HPLC-UV (Resolves Acid vs.

Ester)

Identity

Isomeric chlorination patterns

(e.g., 5-Cl vs 6-Cl) are difficult

to distinguish by MS alone.[1]

1H-NMR (Coupling constants)

Volatile Impurities

Residual solvents from

synthesis (e.g., Methanol,

DCM).[1]

GC-FID/MS
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Analytical Workflow Diagram
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Figure 1: Integrated analytical workflow for characterization ensuring coverage of purity,

structure, and solvents.

Protocol 1: High-Performance Liquid
Chromatography (HPLC)[1][4][5]
Objective: Quantification of the main ester peak and detection of the hydrolyzed acid impurity.

Challenge: The 3-amino group can interact with residual silanols on the column, leading to

peak tailing.[1] Solution: Use of a low pH mobile phase (0.1% H

PO

or Formic Acid) protonates the amine, improving peak shape, while a "Base Deactivated" (BD)
or end-capped C18 column prevents secondary interactions.[1]

Instrument Parameters
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Parameter Setting

Column
Agilent ZORBAX Eclipse Plus C18 (4.6 x 150

mm, 3.5 µm) or equivalent.[1]

Column Temp 30°C

Flow Rate 1.0 mL/min

Injection Vol 5.0 µL

Detection
UV @ 254 nm (primary) and 230 nm

(secondary)

Mobile Phase A 0.1% Formic Acid in Water (HPLC Grade)

Mobile Phase B Acetonitrile (HPLC Grade)

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration

2.0 90 10 Isocratic Hold

15.0 10 90 Linear Ramp

20.0 10 90 Wash

20.1 90 10 Re-equilibration

25.0 90 10 Stop

Sample Preparation:

Weigh 10 mg of sample into a 20 mL volumetric flask.

Dissolve in 5 mL Acetonitrile (sonicate if necessary).

Dilute to volume with Water (to match initial mobile phase conditions and prevent peak

distortion).[1]
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Filter through a 0.22 µm PTFE filter into an HPLC vial.

System Suitability Criteria:

Tailing Factor: < 1.5 (Critical for amine accuracy).

Resolution: > 2.0 between the Acid impurity (elutes earlier, more polar) and the Methyl Ester

(main peak).[1]

Protocol 2: Gas Chromatography - Mass
Spectrometry (GC-MS)[1]
Objective: Confirmation of molecular weight and chlorine isotopic signature. Mechanism: The

methyl ester is sufficiently volatile for GC.[1] The chlorine atom provides a distinct M+ and M+2

isotopic ratio (approx 3:1), which serves as a quick confirmation of halogenation.[1]

Instrument Parameters
Parameter Setting

Column
DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm

film)

Carrier Gas Helium @ 1.0 mL/min (Constant Flow)

Inlet Temp 250°C (Split ratio 20:[1]1)

Transfer Line 280°C

Ion Source EI (70 eV) @ 230°C

Scan Range 40 - 350 m/z

Temperature Program
Initial: 60°C (Hold 1 min) - Elutes solvents.

Ramp 1: 20°C/min to 200°C.

Ramp 2: 10°C/min to 300°C (Hold 3 min).
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Data Interpretation:

Molecular Ion (M+): Look for m/z ~186.[1]

Isotope Pattern: You must observe the characteristic Chlorine cluster.[1]

m/z 186 (35-Cl isotope) = 100% relative abundance (approx).[1]

m/z 188 (37-Cl isotope) = ~32% relative abundance.[1]

Fragment Ions: Loss of methoxy group (-OCH3) often yields a fragment at [M-31].[1]

Impurity Profiling: The Hydrolysis Pathway
The most common degradation pathway for methyl esters is hydrolysis to the carboxylic acid.

[1] This can occur if the sample is stored in moist conditions or if the synthesis quench was

inefficient.[1]

Degradation Logic Diagram
Methyl 3-amino-6-chloropicolinate

(Target: RT ~10-12 min)

Moisture / High pH / Heat

3-amino-6-chloropicolinic acid
(Impurity: RT ~3-5 min)

Hydrolysis

Methanol
(Detected by GC)

Byproduct

Click to download full resolution via product page

Figure 2: Hydrolysis pathway.[1] The Acid impurity is significantly more polar and will elute

much earlier on a Reverse Phase C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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